molecular formula C18H16N2O2 B8793761 1-(4-Methoxybenzyl)-2-formyl-4-phenylimidazole CAS No. 660432-34-8

1-(4-Methoxybenzyl)-2-formyl-4-phenylimidazole

Cat. No.: B8793761
CAS No.: 660432-34-8
M. Wt: 292.3 g/mol
InChI Key: ITEDFSRLOPVSCX-UHFFFAOYSA-N
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Description

1-(4-Methoxybenzyl)-2-formyl-4-phenylimidazole is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

660432-34-8

Molecular Formula

C18H16N2O2

Molecular Weight

292.3 g/mol

IUPAC Name

1-[(4-methoxyphenyl)methyl]-4-phenylimidazole-2-carbaldehyde

InChI

InChI=1S/C18H16N2O2/c1-22-16-9-7-14(8-10-16)11-20-12-17(19-18(20)13-21)15-5-3-2-4-6-15/h2-10,12-13H,11H2,1H3

InChI Key

ITEDFSRLOPVSCX-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CN2C=C(N=C2C=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(4-methoxybenzyl)-4-phenylimidazole (2.00 g, 7.56 mmol) in THF (20 mL) cooled to −78° C. under nitrogen add dropwise a solution of n-butyl lithium (1.6 M hexane, 5.60 mL, 8.96 mmol). Stir the mixture at this temperature for 10 minutes then add DMF (1.43 mL, 18.5 mmol) dropwise, and continue stirring for 30 minutes. Add a saturated aqueous solution of NH4Cl (50 mL), raise the temperature to room temperature, and extract the aqueous layer with CH2Cl2 (150 mL), dry (Na2SO4), and concentrate in vacuo. Purify the residue by flash chromatography (SiO2, hexane/EtOAc 9:1) to provide 1.75 g (79% yield). MS(ES+): m/z=293 (M+H)+
Name
1-(4-methoxybenzyl)-4-phenylimidazole
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.43 mL
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
reactant
Reaction Step Four

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